4-Bromo-2-(difluoromethyl)-1-propan-2-ylpyrrole
Overview
Description
4-Bromo-2-(difluoromethyl)-1-propan-2-ylpyrrole is a chemical compound that has been of interest to researchers due to its potential applications in scientific research. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments. In
Mechanism of Action
The mechanism of action of 4-Bromo-2-(difluoromethyl)-1-propan-2-ylpyrrole is not well understood. However, it has been suggested that this compound may act as a modulator of ion channels or receptors in the nervous system. Further research is needed to fully understand the mechanism of action of this compound.
Biochemical and physiological effects:
The biochemical and physiological effects of 4-Bromo-2-(difluoromethyl)-1-propan-2-ylpyrrole are not well understood. However, it has been suggested that this compound may have an effect on the nervous system. Further research is needed to fully understand the biochemical and physiological effects of this compound.
Advantages and Limitations for Lab Experiments
4-Bromo-2-(difluoromethyl)-1-propan-2-ylpyrrole has several advantages for use in lab experiments. It is readily available and can be synthesized using various methods. Additionally, this compound has potential applications in the synthesis of other compounds and as a ligand for metal complexes. However, one limitation of this compound is that its mechanism of action and biochemical and physiological effects are not well understood.
Future Directions
There are several future directions for research involving 4-Bromo-2-(difluoromethyl)-1-propan-2-ylpyrrole. One area of research involves the synthesis of new compounds using 4-Bromo-2-(difluoromethyl)-1-propan-2-ylpyrrole as a building block. Another area of research involves the use of this compound as a ligand for metal complexes. Additionally, further research is needed to fully understand the mechanism of action and biochemical and physiological effects of this compound. Overall, 4-Bromo-2-(difluoromethyl)-1-propan-2-ylpyrrole has the potential to be a valuable tool for scientific research.
Synthesis Methods
The synthesis of 4-Bromo-2-(difluoromethyl)-1-propan-2-ylpyrrole has been achieved using various methods. One such method involves the reaction of 2-(difluoromethyl)-1-propan-2-ylpyrrole with bromine in the presence of a catalyst. Another method involves the reaction of 2-(difluoromethyl)-1-propan-2-ylpyrrole with hydrobromic acid and hydrogen peroxide. Both methods have been successful in synthesizing 4-Bromo-2-(difluoromethyl)-1-propan-2-ylpyrrole in good yields.
Scientific Research Applications
4-Bromo-2-(difluoromethyl)-1-propan-2-ylpyrrole has been studied for its potential applications in scientific research. One area of research involves the use of this compound as a building block for the synthesis of other compounds. Another area of research involves the use of this compound as a ligand for metal complexes. Additionally, this compound has been studied for its potential use in the development of new drugs.
properties
IUPAC Name |
4-bromo-2-(difluoromethyl)-1-propan-2-ylpyrrole |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10BrF2N/c1-5(2)12-4-6(9)3-7(12)8(10)11/h3-5,8H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CGSZDYRWVKYYKG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C=C(C=C1C(F)F)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10BrF2N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.07 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-2-(difluoromethyl)-1-propan-2-ylpyrrole | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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